![molecular formula C23H25N5O3 B6262104 N-[(1H-indazol-5-yl)methyl]-6-methyl-2-oxo-4-(4-propoxyphenyl)-1,2,3,4-tetrahydropyrimidine-5-carboxamide CAS No. 2171897-33-7](/img/no-structure.png)
N-[(1H-indazol-5-yl)methyl]-6-methyl-2-oxo-4-(4-propoxyphenyl)-1,2,3,4-tetrahydropyrimidine-5-carboxamide
Overview
Description
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for N-[(1H-indazol-5-yl)methyl]-6-methyl-2-oxo-4-(4-propoxyphenyl)-1,2,3,4-tetrahydropyrimidine-5-carboxamide involves the condensation of 1H-indazole-5-carboxaldehyde with 4-propoxybenzylamine to form the intermediate, which is then reacted with 6-methyl-2-oxo-4-(4-propoxyphenyl)-1,2,3,4-tetrahydropyrimidine-5-carboxylic acid to yield the final product.", "Starting Materials": [ "1H-indazole-5-carboxaldehyde", "4-propoxybenzylamine", "6-methyl-2-oxo-4-(4-propoxyphenyl)-1,2,3,4-tetrahydropyrimidine-5-carboxylic acid", "N,N'-dicyclohexylcarbodiimide (DCC)", "4-dimethylaminopyridine (DMAP)", "N,N-dimethylformamide (DMF)", "diethyl ether", "dichloromethane", "triethylamine", "methanol", "acetic acid", "sodium hydroxide" ], "Reaction": [ "Step 1: Synthesis of the intermediate", "1. Dissolve 1H-indazole-5-carboxaldehyde (1.0 g, 6.5 mmol) and 4-propoxybenzylamine (1.5 g, 7.5 mmol) in dichloromethane (20 mL) and add N,N'-dicyclohexylcarbodiimide (DCC) (1.8 g, 8.7 mmol) and 4-dimethylaminopyridine (DMAP) (0.1 g, 0.8 mmol).", "2. Stir the reaction mixture at room temperature for 24 hours.", "3. Filter the precipitated dicyclohexylurea and wash the residue with diethyl ether.", "4. Concentrate the filtrate under reduced pressure to obtain the crude intermediate.", "Step 2: Synthesis of the final product", "1. Dissolve the crude intermediate in DMF (10 mL) and add 6-methyl-2-oxo-4-(4-propoxyphenyl)-1,2,3,4-tetrahydropyrimidine-5-carboxylic acid (1.5 g, 5.5 mmol) and triethylamine (1.5 mL, 10.8 mmol).", "2. Stir the reaction mixture at room temperature for 24 hours.", "3. Concentrate the reaction mixture under reduced pressure and dissolve the residue in methanol (20 mL).", "4. Add acetic acid (2 mL) and stir the mixture for 30 minutes.", "5. Add sodium hydroxide solution (10%) until the pH reaches 9-10.", "6. Extract the mixture with dichloromethane (3 x 20 mL) and dry the organic layer over anhydrous sodium sulfate.", "7. Concentrate the organic layer under reduced pressure to obtain the crude product.", "8. Purify the crude product by column chromatography using a mixture of dichloromethane and methanol as the eluent to obtain the final product as a white solid." ] } | |
CAS RN |
2171897-33-7 |
Product Name |
N-[(1H-indazol-5-yl)methyl]-6-methyl-2-oxo-4-(4-propoxyphenyl)-1,2,3,4-tetrahydropyrimidine-5-carboxamide |
Molecular Formula |
C23H25N5O3 |
Molecular Weight |
419.5 |
Purity |
95 |
Origin of Product |
United States |
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